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Compound of Interest

Compound Name: Propargyl-PEG4-Ms

Cat. No.: B15548944

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Propargyl-PEG4-Ms is a bifunctional crosslinking reagent of significant interest in chemical

biology, drug delivery, and proteomics. Its unique structure, featuring a terminal alkyne group

for "click chemistry" applications and a mesylate group for nucleophilic substitution, allows for

versatile conjugation strategies. The polyethylene glycol (PEG) linker enhances aqueous

solubility, making it a valuable tool for modifying biomolecules.[1][2]

However, the dual reactivity and the nature of its functional groups necessitate a thorough

understanding of its safety and handling requirements to ensure personnel safety and

experimental integrity. This guide provides an in-depth overview of the essential safety

protocols, physical and chemical properties, potential hazards, and handling procedures for

Propargyl-PEG4-Ms.

Physicochemical and Safety Data
Accurate data is critical for the safe handling of any chemical reagent. The following tables

summarize the known physical, chemical, and safety information for Propargyl-PEG4-Ms.

Table 1: Physical and Chemical Properties of Propargyl-PEG4-Ms
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Property Value Source(s)

CAS Number 173205-72-6 [3]

Molecular Formula C₁₀H₁₈O₆S [3]

Molecular Weight 266.3 g/mol [3]

Purity ≥98% [3]

Appearance
Solid (may also be an oil or

liquid)

[No specific data found; related

compounds vary]

Storage Condition -20°C [3]

Shipping Condition Ambient Temperature [3]

Solubility
Soluble in water, DMSO, DCM,

DMF

[General property of similar

PEG linkers, e.g., Propargyl-

PEG4-amine][4][5]

Table 2: Hazard Information and Safety Precautions
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Hazard Category Description Source(s)

GHS Classification

No specific GHS classification

is available for Propargyl-

PEG4-Ms. However, related

compounds carry warnings.

Propargyl-PEG4-acid is

classified as Self-reactive Type

C (H242), indicating a potential

for thermal instability.

Incompatible Materials

Strong acids, strong alkalis,

strong oxidizing agents, and

strong reducing agents.

[6]

Hazardous Decomposition

Under fire conditions, may

decompose to emit toxic

fumes, including carbon oxides

(CO, CO₂) and sulfur oxides

(SOx).

[6]

Personal Protective Equipment

(PPE)

Chemical-resistant gloves

(e.g., nitrile), safety goggles

with side-shields, and a

laboratory coat are mandatory.

All handling of the solid or its

solutions should occur in a

certified chemical fume hood.

[6][7]

Toxicological Profile and Hazard Assessment
No specific toxicological studies for Propargyl-PEG4-Ms are publicly available.[8] Therefore, a

conservative approach to handling is required, based on the reactivity of its functional groups

and data from analogous structures.

Mesylate Group: Mesylates (methanesulfonates) are known to be potent alkylating agents.[9]

Alkylating agents can be genotoxic and carcinogenic. Therefore, Propargyl-PEG4-Ms
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should be handled as a potential carcinogen, and all measures should be taken to avoid

exposure.

Propargyl Group: The propargyl moiety itself presents hazards. Propargyl alcohol is toxic

when inhaled, ingested, or absorbed through the skin, with the primary target organs being

the nose and liver in animal studies.[10] Propargyl bromide is highly toxic, flammable, and

corrosive.[1][2][11] While the PEG linker modifies the molecule's properties, the inherent

reactivity of the propargyl group warrants caution.

Given these potential hazards, direct contact and inhalation must be strictly avoided.

Safe Handling and Experimental Workflow
A systematic approach to handling, from receipt to disposal, is essential.
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Safe Handling Workflow for Propargyl-PEG4-Ms

1. Receiving
Inspect package integrity.

Verify label.

2. Storage
Store at -20°C.

Keep container tightly sealed.

Intact Package

3. Handling (in Fume Hood)
Don appropriate PPE.
Weigh solid carefully.

Prepare solutions.

4. Reaction Setup
Conduct reaction in fume hood.

Monitor reaction progress.

6. Waste Disposal
Segregate liquid & solid waste.

Label as hazardous waste.

5. Work-up & Purification
Quench reaction safely.

Perform extraction/chromatography.

7. Decontamination
Clean glassware and surfaces.
Dispose of contaminated PPE.

Click to download full resolution via product page

Caption: Workflow for safe handling of Propargyl-PEG4-Ms.
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Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is the most critical defense against exposure.

Table 3: Recommended Personal Protective Equipment

Task Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Receiving/Storag

e
Safety glasses Nitrile gloves Lab coat

Not typically

required

Weighing/Solutio

n Prep
Safety goggles Nitrile gloves Lab coat

Mandatory use of

a chemical fume

hood

Reaction/Work-

up
Safety goggles Nitrile gloves Lab coat

Mandatory use of

a chemical fume

hood

Spill Cleanup Safety goggles
Heavy-duty nitrile

gloves
Lab coat

NIOSH-approved

respirator may

be needed for

large spills

Storage and Stability
Store Propargyl-PEG4-Ms in a tightly sealed container at -20°C as recommended.[3] The

material is stable under these recommended storage conditions.[6] Avoid exposure to moisture

and incompatible materials like strong oxidizing agents.[6][12]

Spill and Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[8]

Skin Contact: Promptly wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.[8]
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[8]

Small Spills: In a chemical fume hood, absorb the spill with an inert material (e.g.,

vermiculite, sand). Collect the absorbed material and any contaminated surfaces into a

sealed, labeled container for hazardous waste disposal.[7]

Large Spills: Evacuate the area immediately. Alert laboratory personnel and contact your

institution's Environmental Health and Safety (EHS) department. Do not attempt to clean up

a large spill without proper training and equipment.[7]

Waste Disposal
All waste containing Propargyl-PEG4-Ms, including empty containers, contaminated

disposables (gloves, pipette tips), and reaction residues, must be treated as hazardous waste.

[7] Collect in clearly labeled, sealed containers and dispose of according to institutional and

local regulations. Do not discharge into the environment.[8]

Reactivity and Experimental Protocols
Propargyl-PEG4-Ms possesses two key reactive handles, enabling sequential or orthogonal

conjugation strategies.
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Dual Reactivity of Propargyl-PEG4-Ms

Propargyl-PEG4-Ms
(HC≡C-CH₂-PEG4-OMs)

Triazole Product
(R-Triazole-CH₂-PEG4-OMs)

Click Chemistry (CuAAC)

Substitution Product
(HC≡C-CH₂-PEG4-Nu)

Nucleophilic Substitution (SN2)

Azide (R-N₃)
Cu(I) Catalyst

Nucleophile (Nu⁻)
e.g., R-SH, R-NH₂

Click to download full resolution via product page

Caption: Dual reactive sites of Propargyl-PEG4-Ms.

Representative Protocol: Copper(I)-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
This protocol describes a general procedure for conjugating Propargyl-PEG4-Ms to an azide-

containing molecule (e.g., a protein or small molecule). Note: This is an illustrative protocol and

must be optimized for specific substrates.

Preparation: In a chemical fume hood, prepare stock solutions. Dissolve Propargyl-PEG4-
Ms (1.2 equivalents) in a suitable solvent (e.g., DMSO or water). Dissolve the azide-

containing substrate (1 equivalent) in an appropriate buffer or solvent system.

Catalyst Preparation: Prepare a fresh catalyst solution. For example, mix copper(II) sulfate

(CuSO₄, 0.1 equivalents) with a reducing agent like sodium ascorbate (0.5 equivalents) in

water. Alternatively, use a pre-formed Cu(I) source with a stabilizing ligand like TBTA.
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Reaction: To the azide substrate solution, add the Propargyl-PEG4-Ms solution. Initiate the

reaction by adding the freshly prepared copper catalyst solution.

Incubation: Allow the reaction to proceed at room temperature with gentle stirring. Monitor

the reaction progress using an appropriate analytical technique (e.g., LC-MS, SDS-PAGE).

Reactions are often complete within 1-4 hours.

Work-up: Once the reaction is complete, the product can be purified by methods suitable for

the substrate, such as dialysis, size-exclusion chromatography, or HPLC.

Representative Protocol: Nucleophilic Substitution of
the Mesylate Group
This protocol outlines a general method for reacting a nucleophile with the mesylate leaving

group. Note: This is an illustrative protocol and must be optimized for specific nucleophiles and

substrates.

Preparation: In a chemical fume hood, dissolve Propargyl-PEG4-Ms (1 equivalent) in a

polar aprotic solvent such as DMF or acetonitrile.

Nucleophile Addition: Add the desired nucleophile (e.g., a thiol or an amine, 1.5-2.0

equivalents) to the reaction mixture. If the nucleophile is used as a salt (e.g., a hydrochloride

salt of an amine), add a non-nucleophilic base like diisopropylethylamine (DIPEA, 2-3

equivalents) to neutralize the acid.

Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60°C)

to facilitate the substitution. The mesylate is a good leaving group, so reactions are often

efficient.[9]

Monitoring: Track the consumption of the starting material and the formation of the product

by TLC or LC-MS.

Work-up and Purification: Upon completion, the reaction mixture can be worked up by

quenching with water or a mild buffer, followed by extraction with an organic solvent. The

crude product is then purified using flash column chromatography or preparative HPLC to

yield the desired substituted propargyl-PEG4 compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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